![molecular formula C13H22Cl2N2 B6182487 N-methyl-N-[(piperidin-2-yl)methyl]aniline dihydrochloride CAS No. 2613383-70-1](/img/no-structure.png)
N-methyl-N-[(piperidin-2-yl)methyl]aniline dihydrochloride
Description
“N-methyl-N-[(piperidin-2-yl)methyl]aniline dihydrochloride” is a compound that falls under the category of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine-containing compounds has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published .Molecular Structure Analysis
The molecular formula of “N-methyl-N-[(piperidin-2-yl)methyl]aniline dihydrochloride” is C13H21ClN2 . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The substitution behaviour of bidentate N,N′-donor (pyridin-2-yl)methyl-aniline chelates with different substituents on the mononuclear Pd(II) complexes was investigated .Physical And Chemical Properties Analysis
The molecular weight of “N-methyl-N-[(piperidin-2-yl)methyl]aniline dihydrochloride” is 240.78 . More detailed physical and chemical properties such as melting point, boiling point, and density can be found in specialized databases .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-N-[(piperidin-2-yl)methyl]aniline dihydrochloride involves the reaction of N-methylaniline with piperidine and formaldehyde to form N-methyl-N-[(piperidin-2-yl)methyl]aniline, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "N-methylaniline", "piperidine", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: N-methylaniline is reacted with piperidine and formaldehyde in the presence of a catalyst to form N-methyl-N-[(piperidin-2-yl)methyl]aniline.", "Step 2: N-methyl-N-[(piperidin-2-yl)methyl]aniline is reacted with hydrochloric acid to form the dihydrochloride salt of the compound." ] } | |
CAS RN |
2613383-70-1 |
Molecular Formula |
C13H22Cl2N2 |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
